Cas no 2138185-22-3 (1-Piperidinepropanamine, β,β-difluoro-3-(fluoromethyl)-)

• Product Name: 1-Piperidinepropanamine, β,β-difluoro-3-(fluoromethyl)-
• CAS No: 2138185-22-3
• MF: C₉H₁₇F₃N₂
• MW: 210.239892721176
• CID: 5299122
• Update Time: 2025-07-09

1-Piperidinepropanamine, β,β-difluoro-3-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[3-(fluoromethyl)piperidin-1-yl]propan-1-amine
• 1-Piperidinepropanamine, β,β-difluoro-3-(fluoromethyl)-

• Inchi： 1S/C9H17F3N2/c10-4-8-2-1-3-14(5-8)7-9(11,12)6-13/h8H,1-7,13H2
• InChI Key： LSGPEKRTZAQEHJ-UHFFFAOYSA-N
• SMILES： FCC1CCCN(CC(CN)(F)F)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 175
• XLogP3: 1.1
• Topological Polar Surface Area: 29.3

Additional information on 1-Piperidinepropanamine, β,β-difluoro-3-(fluoromethyl)-

1-Piperidinepropanamine, β,β-difluoro-3-(fluoromethyl)- (CAS No. 2138185-22-3)

1-Piperidinepropanamine, β,β-difluoro-3-(fluoromethyl)- (CAS No. 2138185-22-3) is a synthetic organic compound with a unique molecular structure that combines a piperidine ring with a fluorinated side chain. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a six-membered piperidine ring fused with a propanamine chain, which is further substituted with two fluorine atoms at the β positions and a fluoromethyl group at the γ position. These fluorine substitutions play a crucial role in modulating the compound's physical and chemical properties, making it highly versatile for different industrial and research purposes.

The synthesis of 1-Piperidinepropanamine, β,β-difluoro-3-(fluoromethyl)- involves advanced organic chemistry techniques, including nucleophilic substitution and ring-closing reactions. Recent studies have focused on optimizing the synthesis pathway to improve yield and reduce costs. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels. This approach has been particularly effective in producing large quantities of the compound for commercial applications.

One of the most notable features of this compound is its excellent solubility in both polar and non-polar solvents. This property makes it highly suitable for use in drug delivery systems, where solubility is critical for bioavailability. Additionally, the presence of fluorine atoms enhances the compound's stability under various environmental conditions, making it ideal for outdoor applications such as pesticides and herbicides.

Recent research has also highlighted the potential of 1-Piperidinepropanamine, β,β-difluoro-3-(fluoromethyl)- as a precursor for advanced materials. For example, scientists have successfully used this compound to synthesize novel polymers with enhanced mechanical and thermal properties. These polymers have shown promising results in applications ranging from aerospace components to biomedical devices.

In terms of toxicity and environmental impact, studies have demonstrated that 1-Piperidinepropanamine, β,β-difluoro-3-(fluoromethyl)- exhibits low acute toxicity when administered to laboratory animals. However, long-term exposure studies are still underway to fully understand its potential risks to human health and ecosystems. Regulatory agencies are closely monitoring these findings to ensure that the compound is used responsibly and in compliance with safety standards.

The global market for 1-Piperidinepropanamine derivatives has been growing steadily due to increasing demand from pharmaceutical and agrochemical industries. Key players in the industry are investing heavily in R&D to explore new applications and improve production efficiency. For instance, several companies are currently testing this compound as a potential ingredient in next-generation insecticides with reduced environmental impact.

In conclusion, 1-Piperidinepropanamine, β,β-difluoro-3-(fluoromethyl)- (CAS No. 2138185-22-3) is a versatile compound with a wide range of applications across multiple industries. Its unique molecular structure and favorable chemical properties make it an attractive candidate for both academic research and industrial development. As new studies continue to uncover its potential uses, this compound is poised to play an increasingly important role in shaping future innovations across various sectors.